Oxymorphindole
Oxymorphindole
Brand Name:
Vulcanchem
CAS No.:
111469-88-6
VCID:
VC20798954
InChI:
InChI=1S/C23H22N2O3/c1-25-9-8-22-18-12-6-7-16(26)20(18)28-21(22)19-14(11-23(22,27)17(25)10-12)13-4-2-3-5-15(13)24-19/h2-7,17,21,24,26-27H,8-11H2,1H3/t17-,21+,22+,23-/m1/s1
SMILES:
CN1CCC23C4C5=C(CC2(C1CC6=C3C(=C(C=C6)O)O4)O)C7=CC=CC=C7N5
Molecular Formula:
C23H22N2O3
Molecular Weight:
374.4 g/mol
Oxymorphindole
CAS No.: 111469-88-6
Cat. No.: VC20798954
Molecular Formula: C23H22N2O3
Molecular Weight: 374.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 111469-88-6 |
|---|---|
| Molecular Formula | C23H22N2O3 |
| Molecular Weight | 374.4 g/mol |
| IUPAC Name | (1S,2S,13R,21R)-22-methyl-14-oxa-11,22-diazaheptacyclo[13.9.1.01,13.02,21.04,12.05,10.019,25]pentacosa-4(12),5,7,9,15,17,19(25)-heptaene-2,16-diol |
| Standard InChI | InChI=1S/C23H22N2O3/c1-25-9-8-22-18-12-6-7-16(26)20(18)28-21(22)19-14(11-23(22,27)17(25)10-12)13-4-2-3-5-15(13)24-19/h2-7,17,21,24,26-27H,8-11H2,1H3/t17-,21+,22+,23-/m1/s1 |
| Standard InChI Key | YQNZUKAKYJMEFE-LMDOGRNLSA-N |
| Isomeric SMILES | CN1CC[C@]23[C@@H]4C5=C(C[C@]2([C@H]1CC6=C3C(=C(C=C6)O)O4)O)C7=CC=CC=C7N5 |
| SMILES | CN1CCC23C4C5=C(CC2(C1CC6=C3C(=C(C=C6)O)O4)O)C7=CC=CC=C7N5 |
| Canonical SMILES | CN1CCC23C4C5=C(CC2(C1CC6=C3C(=C(C=C6)O)O4)O)C7=CC=CC=C7N5 |
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